Cas no 1428363-41-0 (N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide)

N-(2-methoxyethyl)-N'-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}ethanediamide is a specialized diamide derivative featuring a thiophene-substituted piperidine core. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its unique structural framework, which combines a polar 2-methoxyethyl group with a lipophilic thiophene-piperidine moiety. The presence of the ethanediamide linker enhances molecular flexibility, potentially improving binding interactions with biological targets. Its well-defined heterocyclic architecture makes it a promising candidate for further exploration in drug discovery, particularly in the development of CNS-active agents or enzyme modulators. The compound's balanced polarity profile may also contribute to favorable pharmacokinetic properties.
N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide structure
1428363-41-0 structure
Product Name:N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide
CAS No:1428363-41-0
MF:C16H25N3O3S
MW:339.453002691269
CID:5919992
PubChem ID:71787123
Update Time:2025-10-30

N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide
    • 1428363-41-0
    • N-(2-METHOXYETHYL)-N'-{2-[4-(THIOPHEN-2-YL)PIPERIDIN-1-YL]ETHYL}ETHANEDIAMIDE
    • N'-(2-methoxyethyl)-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]oxamide
    • VU0534815-1
    • F6184-1124
    • AKOS024535934
    • N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide
    • Inchi: 1S/C16H25N3O3S/c1-22-11-7-18-16(21)15(20)17-6-10-19-8-4-13(5-9-19)14-3-2-12-23-14/h2-3,12-13H,4-11H2,1H3,(H,17,20)(H,18,21)
    • InChI Key: WSWZYLMXDMZYHF-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1CCN(CCNC(C(NCCOC)=O)=O)CC1

Computed Properties

  • Exact Mass: 339.16166284g/mol
  • Monoisotopic Mass: 339.16166284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 98.9Ų

N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide Pricemore >>

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Additional information on N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide

Comprehensive Overview of N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide (CAS No. 1428363-41-0)

The compound N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide (CAS No. 1428363-41-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a thiophene ring, a piperidine moiety, and an ethanediamide backbone. These features make it a subject of interest in pharmaceutical research, particularly in the development of targeted therapies. The presence of a methoxyethyl group further enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, the demand for piperidine derivatives and thiophene-containing compounds has surged due to their potential applications in medicinal chemistry. Researchers are particularly intrigued by the role of such molecules in modulating central nervous system (CNS) targets and enzyme inhibition. The compound’s CAS No. 1428363-41-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural complexity also aligns with the growing trend of fragment-based drug discovery, where smaller molecular fragments are optimized for higher efficacy.

The synthesis of N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield and purity, as impurities can significantly impact biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. The compound’s logP and pKa values are also critical parameters, influencing its pharmacokinetic profile.

From a commercial perspective, CAS No. 1428363-41-0 is supplied by several specialty chemical vendors, catering to the needs of pharmaceutical and biotechnology companies. Its pricing and availability are often discussed in forums dedicated to chemical sourcing and custom synthesis. Additionally, the compound’s patent status and intellectual property landscape are of interest to stakeholders aiming to leverage its therapeutic potential. The rise of AI-driven drug discovery has further amplified the scrutiny of such molecules, as computational models predict their interactions with biological targets.

Environmental and safety considerations are also paramount when handling N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide. While it is not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. The compound’s Material Safety Data Sheet (MSDS) provides detailed guidelines for safe handling, aligning with global laboratory safety protocols.

In conclusion, N-(2-methoxyethyl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide represents a fascinating intersection of chemistry and pharmacology. Its structural attributes and potential applications make it a valuable candidate for further research, particularly in the era of precision medicine and personalized therapeutics. As scientific inquiries into its mechanisms of action continue, this compound is poised to contribute significantly to advancements in drug development and biomolecular engineering.

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